Delequamine Delequamine
Brand Name: Vulcanchem
CAS No.: 119905-05-4
VCID: VC20847341
InChI: InChI=1S/C18H26N2O3S/c1-23-15-5-6-16-13(10-15)7-9-19-12-14-4-3-8-20(24(2,21)22)17(14)11-18(16)19/h5-6,10,14,17-18H,3-4,7-9,11-12H2,1-2H3/t14-,17+,18+/m1/s1
SMILES: COC1=CC2=C(C=C1)C3CC4C(CCCN4S(=O)(=O)C)CN3CC2
Molecular Formula: C18H26N2O3S
Molecular Weight: 350.5 g/mol

Delequamine

CAS No.: 119905-05-4

Cat. No.: VC20847341

Molecular Formula: C18H26N2O3S

Molecular Weight: 350.5 g/mol

* For research use only. Not for human or veterinary use.

Delequamine - 119905-05-4

Specification

CAS No. 119905-05-4
Molecular Formula C18H26N2O3S
Molecular Weight 350.5 g/mol
IUPAC Name (8aR,12aS,13aS)-3-methoxy-12-methylsulfonyl-5,6,8,8a,9,10,11,12a,13,13a-decahydroisoquinolino[2,1-g][1,6]naphthyridine
Standard InChI InChI=1S/C18H26N2O3S/c1-23-15-5-6-16-13(10-15)7-9-19-12-14-4-3-8-20(24(2,21)22)17(14)11-18(16)19/h5-6,10,14,17-18H,3-4,7-9,11-12H2,1-2H3/t14-,17+,18+/m1/s1
Standard InChI Key JKDBLHWERQWYKF-JLSDUUJJSA-N
Isomeric SMILES COC1=CC2=C(C=C1)[C@@H]3C[C@H]4[C@H](CCCN4S(=O)(=O)C)CN3CC2
SMILES COC1=CC2=C(C=C1)C3CC4C(CCCN4S(=O)(=O)C)CN3CC2
Canonical SMILES COC1=CC2=C(C=C1)C3CC4C(CCCN4S(=O)(=O)C)CN3CC2

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